Cas no 899994-97-9 (3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine)

• Product Name: 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine
• CAS No: 899994-97-9
• MF: C₁₉H₂₅N₅O₂
• MW: 355.434103727341
• CID: 5492629
• PubChem ID: 18584540
• Update Time: 2025-05-21

3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• furan-2-yl(4-(6-(4-methylpiperidin-1-yl)pyridazin-3-yl)piperazin-1-yl)methanone
• 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(4-methylpiperidin-1-yl)pyridazine
• F2791-0187
• furan-2-yl-[4-[6-(4-methylpiperidin-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• VU0499179-1
• AKOS024467230
• CHEMBL4934601
• 899994-97-9
• 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine

• Inchi： 1S/C19H25N5O2/c1-15-6-8-22(9-7-15)17-4-5-18(21-20-17)23-10-12-24(13-11-23)19(25)16-3-2-14-26-16/h2-5,14-15H,6-13H2,1H3
• InChI Key： SQZGHUHEDZSOFF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2=CC=C(N=N2)N2CCC(C)CC2)CC1

Computed Properties

• Exact Mass: 355.20082506g/mol
• Monoisotopic Mass: 355.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.7Ų

Additional information on 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine

Comprehensive Overview of 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine (CAS No. 899994-97-9)

The compound 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine (CAS No. 899994-97-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a furan-2-carbonyl moiety and a 4-methylpiperidin-1-yl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its piperazine and pyridazine frameworks, which are known for their bioactivity and versatility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted therapies and sustainable agriculture. 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine aligns with these trends, as its structure offers opportunities for modulating biological pathways. For instance, the furan ring is often associated with antimicrobial and anti-inflammatory properties, while the piperazine scaffold is a common motif in CNS-targeting drugs. These attributes make it a compelling candidate for further investigation.

From a synthetic chemistry perspective, the preparation of CAS No. 899994-97-9 involves multi-step organic reactions, including amide bond formation and nucleophilic substitutions. The pyridazine core serves as a central platform for functionalization, enabling the introduction of diverse pharmacophores. This flexibility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing compound efficacy and selectivity. Researchers frequently explore such long-tail keyword queries as "synthesis of furan-carbonyl piperazine derivatives" or "pyridazine-based agrochemicals," reflecting the compound's niche yet growing relevance.

The compound's potential extends beyond pharmaceuticals. In agrochemical applications, 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine could contribute to the development of next-generation pesticides or herbicides. Its heterocyclic architecture may interact with plant-specific enzymes, offering a sustainable alternative to traditional chemicals. This aligns with global trends toward eco-friendly solutions, a topic frequently searched in conjunction with green chemistry and biodegradable agrochemicals.

Analytical characterization of CAS No. 899994-97-9 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate structural integrity, which are critical for regulatory compliance and industrial scaling. The compound's physicochemical properties, including solubility and stability, are also key focus areas for researchers, as evidenced by search queries like "pyridazine derivative solubility in organic solvents."

In conclusion, 3-4-(furan-2-carbonyl)piperazin-1-yl-6-(4-methylpiperidin-1-yl)pyridazine represents a promising avenue for interdisciplinary research. Its multifunctional design caters to evolving needs in drug development and sustainable agriculture, making it a subject of enduring interest. As scientific inquiries continue to explore long-tail keywords such as "piperazine-pyridazine hybrid applications," this compound is poised to remain at the forefront of innovation in its field.